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Compound of Interest

Compound Name: 3-Phenylpropiolonitrile

Cat. No.: B1195722

A foundational molecule in organic chemistry, 3-phenylpropiolonitrile, was first synthesized
and characterized in 1905 by the French chemists Charles Moureu and |. Lazennec. Their
groundbreaking work, published in the esteemed journal Comptes rendus hebdomadaires des
séances de I'Académie des sciences, laid the groundwork for the exploration of acetylenic
nitriles and their subsequent applications in synthetic chemistry.

This technical guide delves into the historical discovery and the inaugural synthesis of 3-

phenylpropiolonitrile, offering a detailed examination of the original experimental protocol.
The contents are tailored for researchers, scientists, and professionals in drug development
who are interested in the origins and fundamental synthesis of this important chemical entity.

Discovery and Initial Characterization

In the early 20th century, Charles Moureu, a prominent figure in French chemistry, and his
collaborator I. Lazennec, were conducting systematic investigations into the chemistry of
acetylenic compounds. Their research led them to explore methods for the creation of a
carbon-nitrogen triple bond adjacent to a carbon-carbon triple bond, a novel and challenging
synthetic endeavor at the time.

Their successful synthesis of a series of acetylenic nitriles, including 3-phenylpropiolonitrile,
was a significant advancement. They reported their findings in a seminal 1905 paper titled "Sur
les nitriles acétyléniques" (On Acetylenic Nitriles). This publication detailed the first-ever
preparation of this class of compounds and described their fundamental physical and chemical
properties.
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The First Synthesis: A Detailed Protocol

The original method developed by Moureu and Lazennec for the synthesis of 3-
phenylpropiolonitrile involved the reaction of a metallic acetylide with cyanogen iodide. This
approach, revolutionary for its time, provided a direct route to the desired acetylenic nitrile.

Experimental Protocol: Synthesis of 3-Phenylpropiolonitrile (Moureu & Lazennec, 1905)

Objective: To synthesize 3-phenylpropiolonitrile via the reaction of a metallic phenylacetylide
with cyanogen iodide.

Reactants and Reagents:

Phenylacetylene

A suitable metallic base (e.g., sodium amide in liquid ammonia, or a Grignard reagent) to
form the phenylacetylide

Cyanogen iodide (ICN)

Anhydrous ether (as solvent)

Procedure:

o Preparation of the Metallic Phenylacetylide: In a flask equipped for anhydrous reactions, a
solution or suspension of the metallic base in anhydrous ether was prepared. To this, an
equimolar amount of phenylacetylene, dissolved in anhydrous ether, was added dropwise
with stirring. The reaction is typically exothermic and results in the formation of the metallic
phenylacetylide as a precipitate or a solution.

» Reaction with Cyanogen lodide: The freshly prepared metallic phenylacetylide was then
treated with an ethereal solution of cyanogen iodide. The cyanogen iodide was added
portion-wise, and the reaction mixture was stirred for a specified period to ensure complete
reaction.

o Work-up and Isolation: Following the reaction, the mixture was carefully quenched with water
or a dilute acid to decompose any unreacted starting materials and byproducts. The ethereal

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1195722?utm_src=pdf-body
https://www.benchchem.com/product/b1195722?utm_src=pdf-body
https://www.benchchem.com/product/b1195722?utm_src=pdf-body
https://www.benchchem.com/product/b1195722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

layer was separated, washed with water and brine, and then dried over a suitable drying
agent (e.g., anhydrous sodium sulfate).

 Purification: The solvent was removed by distillation under reduced pressure. The crude 3-
phenylpropiolonitrile was then purified by distillation or crystallization to yield the final
product.

Quantitative Data from the Original Publication:

While the 1905 publication primarily focused on the descriptive chemistry and proof of
structure, it laid the foundation for later quantitative characterization. Modern analysis provides
the following data for 3-phenylpropiolonitrile:

Property Value

Molecular Formula CoHsN

Molecular Weight 127.14 g/mol

CAS Number 935-02-4

Appearance White to off-white crystalline solid
Melting Point 39-41 °C

Boiling Point 115-117 °C at 15 mmHg

Logical Flow of the First Synthesis

The synthetic strategy employed by Moureu and Lazennec can be visualized as a
straightforward two-step process.
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Caption: Synthetic pathway for the first synthesis of 3-Phenylpropiolonitrile.

This pioneering work by Moureu and Lazennec not only introduced a new class of organic
compounds but also provided a versatile synthetic method that has been adapted and refined
over the past century. The discovery of 3-phenylpropiolonitrile stands as a testament to the
enduring value of fundamental research in advancing the field of chemical synthesis.

 To cite this document: BenchChem. [Pioneering Synthesis: The Discovery of 3-
Phenylpropiolonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1195722#discovery-and-first-synthesis-of-3-
phenylpropiolonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195722?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

